molecular formula C18H14 B8801595 Di-p-tolylbutadiyne CAS No. 22666-07-5

Di-p-tolylbutadiyne

Cat. No. B8801595
CAS RN: 22666-07-5
M. Wt: 230.3 g/mol
InChI Key: RJKUSAYHEBGVLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Di-p-tolylbutadiyne is a useful research compound. Its molecular formula is C18H14 and its molecular weight is 230.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Di-p-tolylbutadiyne suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Di-p-tolylbutadiyne including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

22666-07-5

Product Name

Di-p-tolylbutadiyne

Molecular Formula

C18H14

Molecular Weight

230.3 g/mol

IUPAC Name

1-methyl-4-[4-(4-methylphenyl)buta-1,3-diynyl]benzene

InChI

InChI=1S/C18H14/c1-15-7-11-17(12-8-15)5-3-4-6-18-13-9-16(2)10-14-18/h7-14H,1-2H3

InChI Key

RJKUSAYHEBGVLF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C#CC#CC2=CC=C(C=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 100 mL round bottom flask equipped with a gas inlet tube, was placed a Teflon covered magnetic stirring bar, p-tolylacetylene (5.0 g, 43 mmol), methanol 5 mL, pyridine 1.25 mL, and CuCl (0.2 g, 2 mmol). The reaction mixture was vigorously stirred while air was bubbled through it (A. Vogel, Vogel's Textbook of Practical Organic Chemistry, 4th Ed. Longman, London, England, 1978, p 351) Concentrated HCl (2 mL) and saturated sodium chloride (10 mL) was added. The precipitate was isolated by filtration. It was washed with water, dried, and recrystallized from toluene to give 3.45 g, 69% yield, mp 181-183° C. (Lit, 183° C. (Kunckell, Chem. Zentralblatt, 1913, I,1768)). 1H NMR δ: 7.40(d, 4H, J=8.25 Hz), 7.12(d, 4K J=8.25 Hz), 2.35(s, 6H)
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.2 g
Type
catalyst
Reaction Step Three
Quantity
1.25 mL
Type
solvent
Reaction Step Four

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